2-chloro-5-iodo-N-(3-sulfamoylphenyl)benzamide

• IUPAC Name: 2-chloro-5-iodo-N-(3-sulfamoylphenyl)benzamide
• InChI: InChI=1S/C13H10ClIN2O3S/c14-12-5-4-8(15)6-11(12)13(18)17-9-2-1-3-10(7-9)21(16,19)20/h1-7H,(H,17,18)(H2,16,19,20)
• InChI Key: XZAQSZVXLYKDOM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)N)NC(=O)C2=C(C=CC(=C2)I)Cl
• Molecular Formula: C13H10ClIN2O3S
• Molecular Weight: 436.65 g/mol

Description

2-chloro-5-iodo-N-(3-sulfamoylphenyl)benzamide is a chemical compound with the empirical formula C13H11ClIN2O3S and a molecular weight of 434.66 g/mol . This compound is part of the benzamide family, which is known for its diverse applications in various fields, including medicine, biology, and chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-5-iodo-N-(3-sulfamoylphenyl)benzamide typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2-chlorobenzoic acid, 5-iodoaniline, and 3-sulfamoylphenylamine.

Coupling Reaction: The key step involves a coupling reaction between 2-chlorobenzoic acid and 5-iodoaniline in the presence of a coupling agent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base such as triethylamine (TEA).

Sulfonamide Formation: The intermediate product is then reacted with 3-sulfamoylphenylamine to form the final compound, 2-chloro-5-iodo-N-(3-sulfamoylphenyl)benzamide.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-chloro-5-iodo-N-(3-sulfamoylphenyl)benzamide can undergo various chemical reactions, including:

Substitution Reactions: The presence of chlorine and iodine atoms makes it susceptible to nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, depending on the reagents and conditions used.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form more complex molecules.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide (NaOH) and potassium carbonate (K2CO3).

Oxidation: Reagents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) can be used.

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, nucleophilic substitution can lead to the formation of various substituted benzamides, while coupling reactions can yield complex biaryl compounds.

Scientific Research Applications

2-chloro-5-iodo-N-(3-sulfamoylphenyl)benzamide has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound is studied for its potential biological activities, including antibacterial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-chloro-5-iodo-N-(3-sulfamoylphenyl)benzamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 2-chloro-N-(3-sulfamoylphenyl)benzamide
• 4-chloro-N-(3-sulfamoylphenyl)benzamide
• 2-amino-N-(3-chloro-4-methylphenyl)benzamide
• 3-hydroxy-N-(2-hydroxyethyl)benzamide

Uniqueness

2-chloro-5-iodo-N-(3-sulfamoylphenyl)benzamide is unique due to the presence of both chlorine and iodine atoms, which can significantly influence its reactivity and biological activity. The combination of these functional groups makes it a valuable compound for various research and industrial applications .